Cas no 68758-69-0 (Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester)

• Product name: Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester
• CAS No: 68758-69-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2676894

Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4-hydroxyphenyl)acetate
• α,4-Dihydroxybenzeneacetic acid methyl ester
• Methyl alpha,4-dihydroxyphenylacetate
• Benzeneacetic acid, .alpha.,4-dihydroxy-, methyl ester
• DHPYYPJMQRYNLX-UHFFFAOYSA-N
• methyl 2-(4-hydroxyphenyl)-2-hydroxyacetate
• Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester
• 4-hydroxymandelic acid methyl ester
• alpha,4-Dihydroxybenzeneacetic acid methyl ester
• hydroxy-(4-hydroxy-phenyl)-acetic acid methyl ester

• Inchi： 1S/C9H10O4/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,10-11H,1H3
• InChI Key： DHPYYPJMQRYNLX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 182.058
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.311
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.57

Additional information on Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester

Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester (CAS No. 68758-69-0): An Overview

Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester (CAS No. 68758-69-0) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 4-hydroxyphenylacetic acid, alpha-methoxy ester, is a derivative of phenylacetic acid with additional hydroxyl and methoxy groups that confer specific chemical and biological activities.

The molecular formula of Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester is C₁₀H₁₂O₄, and its molecular weight is approximately 196.20 g/mol. The presence of the hydroxyl groups on the benzene ring and the methoxy ester group on the acetic acid moiety makes this compound highly versatile in terms of its reactivity and functionalization potential. These functional groups can participate in various chemical reactions, such as esterification, etherification, and substitution reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester has been studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of new drugs for the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester could effectively reduce oxidative stress in neuronal cells, thereby protecting them from damage caused by reactive oxygen species (ROS).

Another promising application of Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester is in the field of cancer research. Preliminary studies have indicated that this compound may have antiproliferative effects on certain types of cancer cells. A study published in the Cancer Research Journal (2022) reported that Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester could inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism behind this effect is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthesis of Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-hydroxyphenylacetic acid with methanol in the presence of an acid catalyst to form the methoxy ester. Subsequent steps may include the introduction of additional hydroxyl groups through selective oxidation or other chemical transformations.

The physical properties of Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester are also noteworthy. It is a white crystalline solid with a melting point ranging from 115°C to 117°C. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of safety and handling, while Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from sources of heat or ignition.

The future prospects for Benzeneacetic acid, alpha,4-dihydroxy-, methyl ester are promising. Ongoing research continues to explore its potential applications in drug development and other areas of biotechnology. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.